Cas no 1805303-02-9 (3-Bromo-5-(difluoromethyl)pyridine-2-acetic acid)

• Product Name: 3-Bromo-5-(difluoromethyl)pyridine-2-acetic acid
• CAS No: 1805303-02-9
• MF: C₈H₆BrF₂NO₂
• MW: 266.039548397064
• CID: 4847895
• Update Time: 2025-05-26

3-Bromo-5-(difluoromethyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(difluoromethyl)pyridine-2-acetic acid

• Inchi： 1S/C8H6BrF2NO2/c9-5-1-4(8(10)11)3-12-6(5)2-7(13)14/h1,3,8H,2H2,(H,13,14)
• InChI Key： ZMTXPGWTVQHFRN-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=CN=C1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 216
• XLogP3: 1.7
• Topological Polar Surface Area: 50.2

Additional information on 3-Bromo-5-(difluoromethyl)pyridine-2-acetic acid

Recent Advances in the Study of 3-Bromo-5-(difluoromethyl)pyridine-2-acetic acid (CAS: 1805303-02-9)

3-Bromo-5-(difluoromethyl)pyridine-2-acetic acid (CAS: 1805303-02-9) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents and its role in chemical transformations. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, applications, and potential in drug discovery.

A recent study published in the Journal of Medicinal Chemistry explored the use of 3-Bromo-5-(difluoromethyl)pyridine-2-acetic acid as a precursor in the synthesis of small-molecule inhibitors targeting inflammatory pathways. The researchers demonstrated that this compound could be efficiently modified to yield potent inhibitors of specific kinases involved in chronic inflammatory diseases. The study also highlighted the compound's stability and reactivity, making it a versatile building block for medicinal chemistry applications.

In another study, researchers investigated the agrochemical potential of derivatives of 3-Bromo-5-(difluoromethyl)pyridine-2-acetic acid. The findings, published in Pest Management Science, revealed that these derivatives exhibit significant herbicidal activity against a broad spectrum of weeds. The study emphasized the importance of the difluoromethyl group in enhancing the bioactivity of the compound, suggesting its potential as a lead structure for developing new herbicides.

Further advancements in the synthetic methodologies for 3-Bromo-5-(difluoromethyl)pyridine-2-acetic acid were reported in Organic Letters. A team of chemists developed a novel catalytic system that enables the efficient and scalable synthesis of this compound under mild conditions. This breakthrough not only improves the accessibility of the compound for research and industrial applications but also reduces the environmental impact of its production.

The pharmacological profile of 3-Bromo-5-(difluoromethyl)pyridine-2-acetic acid was also examined in a recent preclinical study. The results, published in European Journal of Pharmacology, indicated that the compound exhibits moderate anti-inflammatory and analgesic properties. These findings open new avenues for its use in the development of non-steroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and safety profiles.

In conclusion, 3-Bromo-5-(difluoromethyl)pyridine-2-acetic acid (CAS: 1805303-02-9) continues to be a compound of significant interest in both pharmaceutical and agrochemical research. Its versatile chemical properties and biological activities make it a valuable intermediate for the development of new therapeutic and agrochemical agents. Future studies are expected to further explore its potential and optimize its applications in various fields.